
Preparation of Tyrphostin 63 Stock Solution in
DMSO: An Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tyrphostin 63

Cat. No.: B1204220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

Tyrphostin 63 stock solution in dimethyl sulfoxide (DMSO). Tyrphostin 63 is a known inhibitor

of the epidermal growth factor receptor (EGFR) and is utilized in cell signaling research.[1][2]

Adherence to this protocol will ensure the accurate preparation and stability of the stock

solution for reproducible experimental results.

Introduction
Tyrphostin 63 is a small molecule inhibitor belonging to the tyrphostin family, which are known

to target protein tyrosine kinases. Specifically, Tyrphostin 63 acts as an inhibitor of the

epidermal growth factor receptor (EGFR), a key player in various cellular processes including

proliferation, differentiation, and migration. Due to its inhibitory properties, Tyrphostin 63 is a

valuable tool in studying EGFR-mediated signaling pathways and for screening potential

therapeutic agents. Accurate and consistent preparation of a stock solution is the first critical

step for any in vitro or in vivo studies. This protocol outlines the standardized procedure for

preparing a Tyrphostin 63 stock solution in DMSO.
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A summary of the key quantitative data for Tyrphostin 63 is provided in the table below for

easy reference.

Parameter Value Source

Molecular Weight 172.18 g/mol [3]

Chemical Formula C₁₀H₈N₂O [1][3]

Recommended Solvent Dimethyl sulfoxide (DMSO)

Recommended Stock

Concentration
1-50 mM General laboratory practice

Storage of Powder -20°C for up to 2 years [2]

Storage of DMSO Stock

Solution

-80°C for up to 6 months,

-20°C for up to 1 month
[2]

Experimental Protocol: Preparation of a 10 mM
Tyrphostin 63 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Tyrphostin 63 in DMSO.

This is a commonly used concentration that allows for convenient dilution to working

concentrations for various experimental assays.

Materials
Tyrphostin 63 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL)

Pipette and sterile pipette tips

Analytical balance

Vortex mixer
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Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle Tyrphostin 63 powder in a chemical fume hood to avoid inhalation.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for Tyrphostin 63 and DMSO before starting the

procedure.

Step-by-Step Procedure
Equilibrate Reagents: Allow the Tyrphostin 63 powder and DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture. Note that moisture can

reduce the solubility of tyrphostins in DMSO.[4][5]

Weigh Tyrphostin 63: Tare a clean, dry 1.5 mL microcentrifuge tube on an analytical

balance. Carefully weigh out 1.72 mg of Tyrphostin 63 powder into the tube.

Calculation: To prepare a 10 mM (0.010 mol/L) solution:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) for 1 mL = 0.010 mol/L x 0.001 L x 172.18 g/mol = 0.0017218 g = 1.72 mg

Add DMSO: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the

Tyrphostin 63 powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes, or until

the powder is completely dissolved. A clear solution should be obtained.

Aliquot and Store: Aliquot the stock solution into smaller volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles, which can degrade the

compound.[4]
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Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[2][4] When required for an experiment, thaw a single

aliquot and dilute it to the desired working concentration using the appropriate cell culture

medium or buffer.

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the general EGFR signaling pathway that Tyrphostin 63
inhibits and the experimental workflow for preparing the stock solution.
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Caption: EGFR signaling pathway inhibited by Tyrphostin 63.
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Caption: Workflow for preparing Tyrphostin 63 stock solution.

Conclusion
This protocol provides a standardized method for the preparation of a Tyrphostin 63 stock

solution in DMSO. By following these guidelines, researchers can ensure the quality and

consistency of their stock solutions, leading to more reliable and reproducible experimental
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outcomes in the study of EGFR signaling and related cellular processes. Always refer to the

product-specific information sheet for any lot-specific variations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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